Cas no 1451154-01-0 (3-amino-4-(hydroxymethyl)phenylboronic acid)

• Product Name: 3-amino-4-(hydroxymethyl)phenylboronic acid
• CAS No: 1451154-01-0
• MF: C₇H₁₀BNO₃
• MW: 166.970201969147
• CID: 5170487
• PubChem ID: 68783873
• Update Time: 2025-06-12

3-amino-4-(hydroxymethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[3-amino-4-(hydroxymethyl)phenyl]-
• 3-amino-4-(hydroxymethyl)phenylboronic acid

• Inchi： 1S/C7H10BNO3/c9-7-3-6(8(11)12)2-1-5(7)4-10/h1-3,10-12H,4,9H2
• InChI Key： ZIQLOXQJCUNXLO-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(CO)C(N)=C1)(O)O

Additional information on 3-amino-4-(hydroxymethyl)phenylboronic acid

Recent Advances in the Application of 3-amino-4-(hydroxymethyl)phenylboronic acid (CAS: 1451154-01-0) in Chemical Biology and Medicine

The compound 3-amino-4-(hydroxymethyl)phenylboronic acid (CAS: 1451154-01-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery, diagnostics, and targeted therapy. This research brief synthesizes the latest findings on this boronic acid derivative, highlighting its unique chemical properties, biological interactions, and potential therapeutic uses.

Recent studies have demonstrated that 3-amino-4-(hydroxymethyl)phenylboronic acid serves as a critical building block in the synthesis of novel proteasome inhibitors and enzyme modulators. Its boronic acid moiety enables reversible covalent interactions with biological nucleophiles, particularly serine residues in active sites of enzymes, making it valuable for designing targeted therapies. A 2023 study published in the Journal of Medicinal Chemistry revealed its enhanced binding affinity to cancer-associated proteasomes compared to earlier generation boronic acid compounds.

In diagnostic applications, researchers have developed innovative biosensors utilizing 3-amino-4-(hydroxymethyl)phenylboronic acid for glucose detection and bacterial identification. The compound's ability to form cyclic esters with diols has been exploited in designing fluorescence-based detection systems with improved sensitivity and specificity. A recent breakthrough in ACS Sensors demonstrated its utility in detecting antibiotic-resistant bacterial strains through selective binding to bacterial cell wall components.

The pharmacokinetic profile of 3-amino-4-(hydroxymethyl)phenylboronic acid derivatives has been extensively studied in preclinical models. Modifications at the hydroxymethyl position have shown to significantly impact membrane permeability and metabolic stability. Current research focuses on optimizing these derivatives for improved bioavailability while maintaining target specificity, as evidenced by recent patent filings (WO2023187654) describing novel prodrug formulations.

Emerging applications in targeted drug delivery systems highlight the compound's potential in precision medicine. Conjugation of 3-amino-4-(hydroxymethyl)phenylboronic acid to nanoparticles and antibody fragments has enabled selective accumulation in tumor tissues, as demonstrated in recent in vivo studies. These developments position this compound as a promising candidate for next-generation theranostic agents in oncology and inflammatory diseases.

Ongoing clinical investigations are evaluating the safety and efficacy of 3-amino-4-(hydroxymethyl)phenylboronic acid-based therapeutics, with preliminary results expected in late 2024. The compound's unique chemical properties continue to inspire innovative applications across multiple therapeutic areas, cementing its importance in contemporary chemical biology research and pharmaceutical development.